Cas no 164200-22-0 (Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-)

164200-22-0 structure
Product name:Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-
CAS No:164200-22-0
MF:C21H33NO3
MW:347.491626501083
CID:3807154
Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)- Chemical and Physical Properties
Names and Identifiers
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- Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)-
- Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3α,5β,17E)- (9CI)
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- Inchi: 1S/C21H33NO3/c1-13(23)25-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(22-24)21(17,3)11-9-18(16)20/h14-18,24H,4-12H2,1-3H3/b22-19+/t14-,15-,16+,17+,18+,20+,21+/m1/s1
- InChI Key: MAIMKJVHBJVMBS-CYVYBLRUSA-N
- SMILES: [C@H]1(OC(C)=O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)/C(=N/O)/CC3)CC2
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 457.0±45.0 °C(Predicted)
- pka: 12.39±0.70(Predicted)
Androstan-17-one, 3-(acetyloxy)-, 17-oxime, (3a,5b,17E)- Related Literature
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1. Structure and reactivity studies of transition metals ligated by tBuSi3X (X = O, NH, N, S, and CC)Peter T. Wolczanski Chem. Commun., 2009, 740-757
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Alexandre Ciaccafava,Daria Tombolelli,Lilith Domnik,Jochen Fesseler,Jae-Hun Jeoung,Holger Dobbek,Maria Andrea Mroginski,Ingo Zebger,Peter Hildebrandt Chem. Sci., 2016,7, 3162-3171
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Wenshan Bian,Runlin Li,Haitao Xue,Xiaoming Zhang Phys. Chem. Chem. Phys., 2020,22, 27433-27440
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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